Cas no 303066-06-0 (1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid benzylamide)

• Product name: 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid benzylamide
• CAS No: 303066-06-0
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 3113251
• PubChem ID: 677126

1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid benzylamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid benzylamide
• DTXSID301330687
• N-benzyl-1-methyl-4-nitropyrazole-3-carboxamide
• MLS000767343
• SMR000429674
• 303066-06-0
• Oprea1_473474
• CHEMBL1892441
• AKOS001740959
• HMS2788B24
• EU-0019258
• N-benzyl-1-methyl-4-nitro-1H-pyrazole-3-carboxamide
• STK315513

• Inchi： InChI=1S/C12H12N4O3/c1-15-8-10(16(18)19)11(14-15)12(17)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,13,17)
• InChI Key： PMZWPKTWPDQGSE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 260.09094026Da
• Monoisotopic Mass: 260.09094026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų